Cas no 871480-74-9 (ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate)

• Product Name: ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate
• CAS No: 871480-74-9
• MF: C₂₁H₁₉NO₅S
• MW: 397.444264650345
• CID: 6044708
• PubChem ID: 7172812
• Update Time: 2025-06-12

ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate
• ethyl 4-[[(5Z)-5-[(4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoate
• ETHYL 4-{[(5Z)-5-[(4-METHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLIDIN-3-YL]METHYL}BENZOATE
• AKOS001160957
• F1742-0027
• ethyl 4-{[(5Z)-5-(4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoate
• 871480-74-9
• (Z)-ethyl 4-((5-(4-methoxybenzylidene)-2,4-dioxothiazolidin-3-yl)methyl)benzoate

• Inchi： 1S/C21H19NO5S/c1-3-27-20(24)16-8-4-15(5-9-16)13-22-19(23)18(28-21(22)25)12-14-6-10-17(26-2)11-7-14/h4-12H,3,13H2,1-2H3/b18-12-
• InChI Key： YJBQBRVYMJNFRP-PDGQHHTCSA-N
• SMILES： C(OCC)(=O)C1=CC=C(CN2C(=O)/C(=C/C3=CC=C(OC)C=C3)/SC2=O)C=C1

Computed Properties

• Exact Mass: 397.09839388g/mol
• Monoisotopic Mass: 397.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98.2Ų

Additional information on ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate

Comprehensive Overview of Ethyl 4-{(5Z)-5-(4-Methoxyphenyl)Methylidene-2,4-Dioxo-1,3-Thiazolidin-3-Ylmethyl}Benzoate (CAS No. 871480-74-9)

Ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate (CAS No. 871480-74-9) is a synthetic organic compound with a complex molecular structure, featuring a thiazolidinone core and a methoxyphenyl substituent. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The Z-configuration of the exocyclic double bond is a critical feature, influencing its biological activity and chemical reactivity.

Researchers have explored the structure-activity relationship (SAR) of derivatives similar to 871480-74-9, particularly focusing on their role as enzyme inhibitors or modulators of cellular pathways. The presence of the thiazolidinone moiety is often associated with anti-inflammatory, antimicrobial, and anticancer properties, making this compound a subject of interest in medicinal chemistry. Additionally, the ester functional group in the molecule enhances its solubility, which is advantageous for formulation development.

In recent years, the demand for small-molecule therapeutics and biocompatible materials has surged, aligning with the growing focus on personalized medicine and sustainable chemistry. The compound’s CAS No. 871480-74-9 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its potential as a photosensitizer or fluorescent probe is also under investigation, given its conjugated π-electron system.

The synthesis of ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate typically involves multi-step organic reactions, including Knoevenagel condensation and esterification. These methods are optimized for yield and purity, ensuring reproducibility for industrial and laboratory applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, addressing the need for quality control in research settings.

From an SEO perspective, this compound’s nomenclature includes high-value keywords like “thiazolidinone derivatives”, “methoxyphenyl compounds”, and “Z-configuration in organic synthesis”, which are frequently queried by chemists and pharmacologists. The integration of these terms enhances the visibility of this content in search engines, catering to professionals seeking structure-activity insights or synthetic protocols.

Environmental and regulatory considerations are also critical when discussing 871480-74-9. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicity data are areas of ongoing study, reflecting the broader trend of green chemistry in chemical design.

In conclusion, ethyl 4-{(5Z)-5-(4-methoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylmethyl}benzoate represents a versatile scaffold in modern chemistry. Its applications span drug development, material science, and analytical chemistry, making it a compound of enduring scientific and industrial relevance. Future research may uncover novel derivatives with enhanced efficacy and safety profiles, further solidifying its role in innovation.